2-(2-furylmethyl)-8-(4-pyridyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione

Specification

• Molecular Formula: C21H14N4O3
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 8-(furan-2-ylmethyl)-2-pyridin-4-ylpyrido[4,3-b][1,6]naphthyridine-1,9-dione
• Standard InChI: InChI=1S/C21H14N4O3/c26-20-16-12-17-19(6-10-25(21(17)27)14-3-7-22-8-4-14)23-18(16)5-9-24(20)13-15-2-1-11-28-15/h1-12H,13H2
• Standard InChI Key: LKPVZYFLCVVOQO-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN2C=CC3=NC4=C(C=C3C2=O)C(=O)N(C=C4)C5=CC=NC=C5

Introduction

The compound 2-(2-furylmethyl)-8-(4-pyridyl)pyrido[4,3-b]naphthyridine-1,9(2H,8H)-dione is a complex heterocyclic molecule belonging to the class of naphthyridine derivatives. These compounds are of significant interest in medicinal chemistry due to their diverse biological activities and potential applications in drug development. This article provides an in-depth analysis of the compound's structure, synthesis, and potential applications based on available research.

Structural Characteristics

The compound features a fused pyrido[4,3-b]naphthyridine core with the following substituents:

• A 2-furylmethyl group at position 2.

• A 4-pyridyl group at position 8.

• Two ketone functionalities at positions 1 and 9.

This unique arrangement of heteroatoms and substituents contributes to its chemical reactivity and biological activity.

Synthesis

The synthesis of compounds like 2-(2-furylmethyl)-8-(4-pyridyl)pyrido[4,3-b]naphthyridine-1,9(2H,8H)-dione typically involves multi-step processes that include:

• Formation of the naphthyridine core: This can be achieved through cyclization reactions involving pyridine derivatives and appropriate precursors such as Meldrum's acid or β-ketoesters.

• Substitution reactions: Functionalization at specific positions (e.g., C2 and C8) is performed using nucleophilic or electrophilic reagents.

• Introduction of furyl and pyridyl groups: These groups are introduced via coupling reactions or condensation processes under controlled conditions.

Applications in Medicinal Chemistry

Naphthyridine derivatives are known for their wide range of biological activities:

• Enzyme inhibition: These compounds often act as inhibitors of enzymes such as monoamine oxidase (MAO), making them candidates for treating neurological disorders.

• Antitumor activity: Similar structures have been shown to inhibit cell proliferation in cancer models by targeting key pathways like cyclin-dependent kinases.

• Anti-inflammatory properties: The ability to modulate inflammatory responses has been documented for related compounds.

The specific biological activity of 2-(2-furylmethyl)-8-(4-pyridyl)pyrido[4,3-b]naphthyridine-1,9(2H,8H)-dione remains to be fully explored but is expected to align with these trends due to its structural similarities.

Reactivity and Functionalization

The compound's reactivity is influenced by the electron-donating and electron-withdrawing effects of its substituents:

• The furyl group enhances nucleophilicity at certain positions.

• The pyridyl group contributes to π-stacking interactions and potential metal chelation.

• The ketone groups provide sites for further derivatization or hydrogen bonding.

These properties make the compound a versatile scaffold for developing derivatives with tailored properties.